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An In-depth Technical Guide to the Structure and Stereochemistry of alpha-d-Galactosamine

Abstract
alpha-d-Galactosamine (α-d-GalN) is a pivotal amino sugar that serves as a fundamental

constituent of various essential biomolecules, including glycoproteins and hormones.[1] Its

unique stereochemical arrangement dictates its biological function, from mediating cellular

recognition to serving as a target for drug delivery systems. This technical guide provides a

comprehensive exploration of the structure and stereochemistry of α-d-Galactosamine and its

biologically crucial derivative, N-acetyl-alpha-d-galactosamine (α-GalNAc). We will dissect its

molecular architecture, from its foundational Fischer projection to its stable chair conformation,

elucidating the causality behind its structural properties and biological roles. This document is

intended for researchers, scientists, and drug development professionals, offering field-proven

insights into the analysis, synthesis, and application of this vital monosaccharide.

Core Molecular Structure and Nomenclature
alpha-d-Galactosamine is a hexosamine, an amino sugar derived from galactose where the

hydroxyl group at the C2 position is replaced by an amino group.[1] Its structure is defined by

both its elemental composition and the precise spatial arrangement of its atoms.

Systematic Name (IUPAC): (2S,3R,4R,5R,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol[2]

Common Synonyms: α-D-GalN, Chondrosamine
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The table below summarizes the core chemical properties of α-d-Galactosamine.

Property Value Source

Molecular Formula C₆H₁₃NO₅ PubChem CID 5317448[2]

Molecular Weight 179.17 g/mol PubChem CID 5317448[2]

CAS Number 14196-84-0 PubChem CID 5317448[2]

A Deep Dive into Stereochemistry
The term "alpha-d-Galactosamine" is a precise descriptor that defines the molecule's three-

dimensional architecture. Understanding each component of this name is critical to

appreciating its function.

The "D" Configuration: The Fischer Projection
The "D" designation refers to the configuration of the chiral center furthest from the anomeric

carbon, which for galactosamine is C5. In a Fischer projection, the hydroxyl group on C5 points

to the right, classifying it as a "D" sugar. This is a fundamental classification that distinguishes it

from its L-enantiomer, which is not typically found in mammalian systems.
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Chair Conformation of α-d-Galactosamine

C₁

C₂

C₃

C₄

C₅

O

OH (axial) H (eq) H (axial) NH₂ (eq) OH (axial) H (eq) OH (axial) H (eq) H (axial) CH₂OH (eq)

Workflow for α-Glycoside Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3047558?utm_src=pdf-body-img
https://www.benchchem.com/product/b3047558?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Galactosamine - Wikipedia [en.wikipedia.org]

2. alpha-D-Galactosamine | C6H13NO5 | CID 5317448 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [alpha-d-Galactosamine structure and stereochemistry].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047558#alpha-d-galactosamine-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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